Cas no 4545-21-5 (Acetophenone tosylhydrazone)

• Product Name: Acetophenone tosylhydrazone
• CAS No: 4545-21-5
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.364742279053
• MDL: MFCD01140191
• CID: 820870
• PubChem ID: 87560840
• Update Time: 2025-05-28

Acetophenone tosylhydrazone Chemical and Physical Properties

Names and Identifiers

• Acetophenone tosylhydrazone
• 4-methyl-N-(1-phenylethylideneamino)benzenesulfonamide
• Acetophenone p-Toluenesulfonylhydrazone
• acetophenone N-tosylhydrazone
• N-tosylhydrazone
• SCHEMBL715108
• MLS002919908
• 4545-21-5
• MFCD01140191
• 4-methyl-n'-(1-phenylethylidene)benzenesulfonohydrazide
• NSC126912
• Acetophenone tosylhydrazone, 97%
• AKOS003238781
• (Z)-4-methyl-N'-(1-phenylethylidene)benzenesulfonohydrazide
• 4-methyl-n'-[(1e)-1-phenylethylidene]benzenesulfonohydrazide
• NSC-126912
• SCHEMBL715107

• MDL： MFCD01140191
• Inchi： 1S/C15H16N2O2S/c1-12-8-10-15(11-9-12)20(18,19)17-16-13(2)14-6-4-3-5-7-14/h3-11,17H,1-2H3/b16-13+
• InChI Key： MIXFDFCKBMCLGN-DTQAZKPQSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N/N=C(\C)/C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 288.09300
• Monoisotopic Mass: 288.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.5

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Melting Point: 144-149 °C (lit.)
• Boiling Point: 437.1±38.0 °C at 760 mmHg
• Flash Point: 218.1±26.8 °C
• PSA: 66.91000
• LogP: 4.16920
• Solubility: Uncertain
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Acetophenone tosylhydrazone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides